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Compound of Interest

Compound Name: cis-3-Hexenyl isobutyrate

Cat. No.: B1580806

cis-3-Hexenyl isobutyrate (CAS No. 41519-23-7) is an ester recognized for its potent,
diffusive green, and fruity aroma, often described as reminiscent of cut grass and apple.[1] This
olfactory profile makes it a valuable ingredient in the flavor and fragrance industries, where it is
used to impart naturalness and modern notes to floral, citrus, and fruit compositions.[1][2]
Naturally occurring in plants such as quince peel, guavas, and Scotch spearmint oil, cis-3-
Hexenyl isobutyrate is also synthesized as a nature-identical compound to ensure consistent
quality and preserve natural resources.[2] As with any chemical intended for use in consumer
products, a thorough evaluation of its toxicological profile is essential to ensure human safety.

This guide provides a comprehensive overview of the available toxicological data for cis-3-
Hexenyl isobutyrate, synthesizing findings from key industry safety assessments and
regulatory resources. The narrative emphasizes the causality behind experimental choices and
the logic of risk assessment strategies, such as the use of read-across data.

Executive Summary of Toxicological Profile

The toxicological profile of cis-3-Hexenyl isobutyrate is well-characterized, primarily through
the efforts of the Research Institute for Fragrance Materials (RIFM). The key findings indicate a
low order of acute toxicity. While it is classified as a skin irritant, it is not expected to be
genotoxic, phototoxic, or a reproductive toxicant at current exposure levels.[3][4] A potential for
skin sensitization has been identified, leading to the establishment of safe use levels in final
products.[2][3] For several endpoints, data from structurally similar molecules (read-across
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analogues) have been used to complete the safety assessment, a scientifically accepted
practice to avoid unnecessary animal testing.

Core Toxicological Endpoints
Acute Toxicity

The assessment of acute toxicity determines the potential for adverse effects from a single,
short-term exposure to a substance. For cis-3-Hexenyl isobutyrate, the data indicate a low
level of acute toxicity via both oral and dermal routes.

Rationale for Study Design: The median lethal dose (LD50) is a standardized measure used to
express the acute toxicity of a substance. It represents the dose required to be lethal to 50% of
a tested animal population. High LD50 values are indicative of low acute toxicity. The oral route
is relevant for potential ingestion of food and cosmetic products, while the dermal route is
critical for fragrance ingredients applied to the skin.

Classificati

Endpoint Species Route Value Source
on
LD50 Rat Oral > 5000 mg/kg  Low Toxicity [1114]
LD50 Rabbit Dermal > 5000 mg/kg  Low Toxicity [1][4]
Acute Data not
) - Inhalation ) - [4]
Inhalation available

These high LD50 values suggest that cis-3-Hexenyl isobutyrate is not a significant acute
hazard through ingestion or skin contact.

Skin and Eye Irritation

Irritation studies evaluate the potential for a substance to cause reversible inflammatory
reactions at the site of contact.

» Skin Irritation:cis-3-Hexenyl isobutyrate is classified as a skin irritant.[4][5] Safety Data
Sheets (SDS) consistently carry the hazard statement "Causes skin irritation," indicating that
direct contact may lead to redness, pain, or inflammation.[4][6] Standard protocols for such
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evaluations, like those outlined by the Organisation for Economic Co-operation and
Development (OECD), involve applying the substance to the skin of test animals and scoring
the resulting erythema (redness) and edema (swelling).

e Eye Irritation: The substance is reported to cause mild or temporary eye irritation.[4] Direct
contact with the eyes should be avoided. Precautionary statements on SDSs recommend
rinsing cautiously with water for several minutes if contact occurs.[5]

Skin Sensitization

Skin sensitization is an allergic response mediated by the immune system that occurs after
repeated exposure to a substance. It is a critical endpoint for fragrance ingredients.

The RIFM has concluded that cis-3-Hexenyl isobutyrate has the potential to induce skin
sensitization in a small fraction of susceptible individuals.[2] This conclusion is based on a
weight-of-evidence approach, which includes data from human tests and read-across
analogues.

o Key Finding: To manage this risk, RIFM has established a No Expected Sensitization
Induction Level (NESIL) of 1000 pg/cmz2.[3] The NESIL is a critical value in Quantitative Risk
Assessment (QRA) for fragrances; it represents the highest exposure level that is not
expected to induce sensitization in humans. This value is used to determine maximum
acceptable concentration levels for the ingredient in various consumer product categories.[2]

e Human Studies: Notably, a human maximization test conducted on a structurally related
material, cis-3-hexenyl butyrate (10%), did not produce any skin sensitization reactions.[3]

The diagram below illustrates a generalized workflow for assessing skin sensitization potential,
a process central to the safety evaluation of fragrance ingredients.
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Logic of the read-across approach for toxicity assessment.

e Results: The OECD 422 study on the read-across analogue yielded a No Observed Adverse
Effect Level (NOAEL). After applying a default safety factor, a derived NOAEL of 333
mg/kg/day was established for the repeated dose and reproductive toxicity endpoints. [3]

» Risk Assessment: The Margin of Exposure (MOE) was calculated by comparing this derived
NOAEL to the estimated total systemic exposure from consumer product use (0.69
ug/kg/day). The resulting MOE is very large (482,609), indicating that systemic exposure is
far below levels that would be of concern. [3]Therefore, the MOE is considered adequate for
both repeated dose and reproductive toxicity endpoints. [3]

Conclusion and Risk Management

The comprehensive toxicological assessment of cis-3-Hexenyl isobutyrate reveals a
favorable safety profile for its use as a fragrance and flavor ingredient at current levels of use. It
exhibits low acute toxicity and is not a concern for genotoxicity or reproductive toxicity.
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The primary toxicological considerations are local effects upon direct contact: skin irritation and
the potential for skin sensitization. The risk of skin irritation is managed through appropriate
handling and dilution in final product formulations. The risk of sensitization is managed by
adhering to the safe concentration limits established by industry bodies like the International
Fragrance Association (IFRA), based on the RIFM's QRA. This ensures that consumer
exposure remains below the threshold expected to induce an allergic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: The Profile of a Potent Aroma Chemical].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580806#toxicological-data-for-cis-3-hexenyl-
isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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